Cas no 442556-22-1 (prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate)

prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate structure
442556-22-1 structure
Product Name:prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate
CAS No:442556-22-1
MF:C27H27N3O3S
MW:473.586585283279
CID:6369808
PubChem ID:3741627
Update Time:2023-12-15

prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate
    • allyl 5-cyano-2-methyl-6-((2-oxo-2-(o-tolylamino)ethyl)thio)-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate
    • 3-Pyridinecarboxylic acid, 5-cyano-1,4-dihydro-2-methyl-4-(4-methylphenyl)-6-[[2-[(2-methylphenyl)amino]-2-oxoethyl]thio]-, 2-propen-1-yl ester
    • prop-2-enyl 5-cyano-2-methyl-6-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate
    • Z56911487
    • F1109-0023
    • SR-01000497050-1
    • AKOS005625427
    • Oprea1_547268
    • prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate
    • 442556-22-1
    • SR-01000497050
    • Oprea1_418453
    • Inchi: 1S/C27H27N3O3S/c1-5-14-33-27(32)24-19(4)29-26(21(15-28)25(24)20-12-10-17(2)11-13-20)34-16-23(31)30-22-9-7-6-8-18(22)3/h5-13,25,29H,1,14,16H2,2-4H3,(H,30,31)
    • InChI Key: ZUUMMPZZTNMUSO-UHFFFAOYSA-N
    • SMILES: C1(C)NC(SCC(NC2=CC=CC=C2C)=O)=C(C#N)C(C2=CC=C(C)C=C2)C=1C(OCC=C)=O

Computed Properties

  • Exact Mass: 473.17731291g/mol
  • Monoisotopic Mass: 473.17731291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 892
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 664.0±55.0 °C(Predicted)
  • pka: 13.96±0.70(Predicted)

prop-2-en-1-yl 5-cyano-2-methyl-4-(4-methylphenyl)-6-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxylate Pricemore >>

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